Methyl 2-(2-acetoxyethoxy)-4-fluorobenzoate

• Molecular Formula: C12H13FO5
• Molecular Weight: 256.23 g/mol
• IUPAC Name: methyl 2-(2-acetyloxyethoxy)-4-fluorobenzoate
• InChI: InChI=1S/C12H13FO5/c1-8(14)17-5-6-18-11-7-9(13)3-4-10(11)12(15)16-2/h3-4,7H,5-6H2,1-2H3
• InChI Key: NCNWUHANONEMIJ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OCCOC1=C(C=CC(=C1)F)C(=O)OC

Description

Methyl 2-(2-acetoxyethoxy)-4-fluorobenzoate is a useful research compound. Its molecular formula is C12H13FO5 and its molecular weight is 256.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2 g of methyl 4-fluoro-2-hydroxybenzoate in 60 mL of tetrahydrofuran were added 1.83 g of hydroxyethyl 2-acetate and 3.56 g of tributylphosphine, and then 5.93 g of 1,1′-(azodicarbonyl)dipiperidine was slowly added thereto under ice-cooling, followed by stirring for 20 minutes. The mixture was warmed to room temperature and stirred for 6 hours. The reaction mixture was poured into a mixed liquid of water and ethyl acetate. The aqueous layer was separated, the organic layer was washed with saturated brine and then dried over anhydrous magnesium sulfate, and the solvent was evaporated under reduced pressure. The obtained residue was purified by silica gel column chromatography (normal hexane/ethyl acetate) to obtain 2.4 g of methyl 2-(2-acetoxyethoxy)-4-fluorobenzoate.